Cas no 2034240-91-8 (2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide)
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-phenoxy-N-[[1-(thiolan-3-yl)piperidin-4-yl]methyl]propanamide
- 2-phenoxy-N-((1-(tetrahydrothiophen-3-yl)piperidin-4-yl)methyl)propanamide
- 2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide
-
- Inchi: 1S/C19H28N2O2S/c1-15(23-18-5-3-2-4-6-18)19(22)20-13-16-7-10-21(11-8-16)17-9-12-24-14-17/h2-6,15-17H,7-14H2,1H3,(H,20,22)
- InChI Key: KMGNRVPMBSRLBA-UHFFFAOYSA-N
- SMILES: S1C([H])([H])C([H])([H])C([H])(C1([H])[H])N1C([H])([H])C([H])([H])C([H])(C([H])([H])N([H])C(C([H])(C([H])([H])[H])OC2C([H])=C([H])C([H])=C([H])C=2[H])=O)C([H])([H])C1([H])[H]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 393
- XLogP3: 3.3
- Topological Polar Surface Area: 66.9
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6178-7533-2μmol |
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide |
2034240-91-8 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6178-7533-5μmol |
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide |
2034240-91-8 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6178-7533-10μmol |
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide |
2034240-91-8 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6178-7533-20μmol |
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide |
2034240-91-8 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6178-7533-1mg |
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide |
2034240-91-8 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6178-7533-2mg |
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide |
2034240-91-8 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6178-7533-3mg |
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide |
2034240-91-8 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6178-7533-4mg |
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide |
2034240-91-8 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6178-7533-5mg |
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide |
2034240-91-8 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6178-7533-10mg |
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide |
2034240-91-8 | 10mg |
$118.5 | 2023-09-09 |
2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide
Introduction to Compound with CAS No. 2034240-91-8 and Product Name: 2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide
The compound with the CAS number 2034240-91-8 and the product name 2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure incorporates several key functional groups that contribute to its biological activity, making it a subject of intense research interest.
At the core of this compound's structure is the phenoxy group, which is known for its ability to enhance binding affinity and metabolic stability. This group is particularly relevant in the design of bioactive molecules, as it can modulate receptor interactions and improve pharmacokinetic profiles. The presence of the phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide moiety suggests a complex interplay between electronic and steric effects, which can be leveraged to optimize drug-like properties such as solubility, bioavailability, and target specificity.
The thiolan-3-yl component is another critical feature of this compound. Thiolan derivatives have been extensively studied for their role in modulating biological pathways, particularly those involving enzyme inhibition and receptor activation. The integration of the thiolan-3-yl group with a piperidine ring enhances the compound's ability to interact with biological targets, thereby increasing its therapeutic potential. This structural motif has been explored in various drug candidates, demonstrating its versatility in addressing complex pharmacological challenges.
In recent years, there has been a growing emphasis on developing small-molecule inhibitors that target protein-protein interactions (PPIs). The compound in question exhibits promising characteristics for this purpose. The combination of the phenoxy and thiolan-piperidine moieties creates a scaffold that can effectively disrupt or modulate PPIs, which are often involved in critical cellular processes. Such interactions are implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders. By targeting these interactions, the compound holds potential as a therapeutic agent.
Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds for clinical development. Computational modeling and experimental validation have been instrumental in elucidating the binding mechanisms of this compound. The use of molecular dynamics simulations has revealed that the phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide moiety adopts specific conformations that enhance its binding affinity to target proteins. These insights have guided the optimization of analogs with improved pharmacological profiles.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. Techniques such as transition metal-catalyzed cross-coupling reactions have been utilized to construct the complex core structure efficiently. These synthetic advancements underscore the compound's feasibility for large-scale production and further development.
Preclinical studies have begun to explore the biological activity of this compound across various disease models. Initial results indicate that it exhibits significant inhibitory effects on key enzymes and receptors relevant to therapeutic intervention. The compound's ability to modulate these targets without causing off-target effects makes it an attractive candidate for further clinical investigation. Additionally, its favorable pharmacokinetic properties suggest that it may be suitable for oral administration, which would enhance patient compliance.
The integration of modern analytical techniques has been crucial in characterizing this compound's physicochemical properties. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These data are essential for understanding how the compound interacts with biological targets at the molecular level and for guiding further structural optimization.
In conclusion, the compound with CAS number 2034240-91-8 and product name 2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.
2034240-91-8 (2-phenoxy-N-{[1-(thiolan-3-yl)piperidin-4-yl]methyl}propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)